Cas no 881682-92-4 (1,5,8-Nonatrien-4-one, 5,6-difluoro-)

• Product Name: 1,5,8-Nonatrien-4-one, 5,6-difluoro-
• CAS No: 881682-92-4
• MF: C₉H₁₀F₂O
• MW: 172.171909809113
• CID: 710288
• PubChem ID: 45120149
• Update Time: 2025-04-19

1,5,8-Nonatrien-4-one, 5,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1,5,8-Nonatrien-4-one, 5,6-difluoro-
• 881682-92-4
• (5E)-5,6-Difluoro-1,5,8-nonatrien-4-one

• Inchi： 1S/C9H10F2O/c1-3-5-7(10)9(11)8(12)6-4-2/h3-4H,1-2,5-6H2/b9-7+
• InChI Key： QRTCCKCCBMKTEQ-VQHVLOKHSA-N
• SMILES： F/C(=C(\C(CC=C)=O)/F)/CC=C

Computed Properties

• Exact Mass: 172.07
• Monoisotopic Mass: 172.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds